(3S)-4-(3-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}butanoic acid

• Molecular Formula: C15H20BrNO4
• Molecular Weight: 358.2
• CAS No.: 2349976-20-9

Description

(3S)-4-(3-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}butanoic acid, or 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid, is a synthetic organic compound used in scientific research. It belongs to a class of compounds known as bromophenyl amides, which are derivatives of carboxylic acids and amides. In the pharmaceutical industry, 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid is used as an intermediate in the synthesis of various drugs. In addition, it is also used in scientific research to study the mechanism of action of various compounds, as well as to investigate biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid is not yet fully understood. However, it is believed that the compound acts by binding to certain receptors in the body, which then causes a change in the activity of the target cells. In addition, the compound is believed to act as an agonist of certain receptors, which then leads to the activation of various pathways in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid are not yet fully understood. However, it is believed that the compound can act as an agonist of certain receptors, which then leads to the activation of various pathways in the body. In addition, the compound is believed to have anti-inflammatory and anti-cancer properties. It has also been shown to have an inhibitory effect on the activity of certain enzymes, such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

The main advantage of using 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, the compound has been shown to have a wide range of biochemical and physiological effects, making it useful for studying the mechanism of action of various compounds. However, one limitation of using the compound in lab experiments is that it is not soluble in water, making it difficult to use in certain experiments.

Future Directions

Future research on 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid should focus on further elucidating its mechanism of action and biochemical and physiological effects. In addition, further research should be conducted to investigate the potential therapeutic applications of the compound, such as its potential use as an anti-inflammatory and anti-cancer agent. Furthermore, research should be conducted to investigate the potential toxicity of the compound and to develop methods for its safe and effective use in laboratory experiments. Finally, research should be conducted to investigate the potential use of the compound in the synthesis of various drugs and peptides.

Synthesis Methods

The synthesis of 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid is achieved through a two-step process. In the first step, the carboxylic acid is reacted with tert-butyl bromide in the presence of a base such as sodium hydroxide, potassium hydroxide, or sodium carbonate. This reaction results in the formation of a tert-butyl bromide amide, which is then reacted with bromine in the presence of a base in the second step. This reaction results in the formation of 3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid.

Scientific Research Applications

3S-4-Bromophenyl-3-t-butoxycarbonylaminobutanoic acid is used in a variety of scientific research applications. It has been used to study the mechanism of action of various compounds, as well as to investigate biochemical and physiological effects. It has also been used to study the effects of various drugs on the human body, as well as to investigate the pharmacokinetics and pharmacodynamics of various compounds. In addition, it has been used in the synthesis of various drugs, as well as in the synthesis of various peptides and proteins.